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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B12392862

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of GSK3735967 and its closely related analogs

with other DNA methyltransferase 1 (DNMT1) inhibitors. The following sections present

supporting experimental data, detailed methodologies for key validation experiments, and

visualizations of relevant biological pathways to offer a comprehensive assessment of

GSK3735967's specificity.

Executive Summary
GSK3735967 is a potent and selective, reversible, non-nucleoside inhibitor of DNMT1. It

belongs to a class of dicyanopyridine-containing compounds developed by GlaxoSmithKline,

which includes the extensively studied analogs GSK3685032 and GSK3484862. These

compounds exhibit high selectivity for DNMT1 over the de novo methyltransferases DNMT3A

and DNMT3B, as well as a wide range of other methyltransferases and kinases. This high

specificity, combined with improved tolerability compared to traditional nucleoside analog

inhibitors, makes them valuable tools for studying the specific roles of DNMT1 and promising

candidates for therapeutic development.
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Comparative Performance Data
The following tables summarize the in vitro potency and selectivity of GSK3735967 and its

analogs compared to other known DNMT1 inhibitors.

Table 1: In Vitro Potency of DNMT1 Inhibitors

Compound Type DNMT1 IC50 (nM) Reference(s)

GSK3735967 Non-nucleoside 40

GSK3685032 Non-nucleoside 36

GSK3484862 Non-nucleoside 230

SW155246 Non-nucleoside 1,200

RG108 Non-nucleoside 115

SGI-1027 Non-nucleoside 12,500

Decitabine (5-aza-2'-

deoxycytidine)
Nucleoside Analog

Varies (mechanism-

dependent)

5-Azacytidine Nucleoside Analog
Varies (mechanism-

dependent)

Table 2: Selectivity Profile of GSK3685032

Target Fold Selectivity vs. DNMT1 Reference(s)

DNMT3A/3L >2,500

DNMT3B/3L >2,500

Other Methyltransferases

(panel of 34)
>10 µM IC50

Kinases (panel of 369) >10 µM IC50
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Robust validation of a DNMT1 inhibitor's specificity requires a multi-pronged approach,

progressing from biochemical assays to cellular and in vivo studies. Below are detailed

protocols for key experiments.

In Vitro DNMT1 Activity/Inhibition Assay (Biochemical)
This foundational experiment determines the direct inhibitory effect of the compound on purified

DNMT1 enzyme.

Objective: To quantify the half-maximal inhibitory concentration (IC50) of an inhibitor against

DNMT1.

Methodology: A common method is an ELISA-like colorimetric or fluorescence-based assay.

Plate Preparation: A DNA substrate, often a cytosine-rich oligonucleotide, is coated onto

microplate wells.

Reaction Mixture: A reaction buffer containing the purified recombinant DNMT1 enzyme, the

methyl donor S-adenosyl-L-methionine (SAM), and the test inhibitor at various

concentrations is added to the wells.

Incubation: The plate is incubated to allow the methylation reaction to proceed.

Detection: The level of DNA methylation is quantified using an antibody specific for 5-

methylcytosine (5mC). This is typically followed by a secondary antibody conjugated to an

enzyme (e.g., horseradish peroxidase) that catalyzes a colorimetric or fluorometric reaction.

Data Analysis: The signal intensity is measured using a microplate reader. The percentage of

inhibition at each inhibitor concentration is calculated relative to a vehicle control, and the

IC50 value is determined by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to confirm target engagement within a cellular context. It is

based on the principle that ligand binding stabilizes the target protein against thermal

denaturation.

Objective: To verify that the inhibitor binds to DNMT1 in living cells.
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Methodology:

Cell Treatment: Intact cells are treated with the test inhibitor or a vehicle control.

Heating: The cell suspensions are heated to a range of temperatures to induce protein

denaturation and aggregation.

Cell Lysis and Fractionation: The cells are lysed, and the soluble protein fraction is separated

from the aggregated proteins and cell debris by centrifugation.

Protein Detection: The amount of soluble DNMT1 remaining at each temperature is

quantified, typically by Western blotting or mass spectrometry.

Data Analysis: A melting curve is generated by plotting the amount of soluble DNMT1 as a

function of temperature. A shift in the melting curve to a higher temperature in the presence

of the inhibitor indicates target engagement and stabilization.

Global DNA Methylation Assay
This assay assesses the functional consequence of DNMT1 inhibition on the overall

methylation status of the cell's genome.

Objective: To determine if the inhibitor leads to a dose-dependent reduction in global 5mC

levels.

Methodology:

Cell Culture and Treatment: Cancer cell lines are treated with increasing concentrations of

the inhibitor for a defined period (e.g., 72 hours).

Genomic DNA Extraction: High-quality genomic DNA is isolated from the treated cells.

Quantification of 5mC: The percentage of 5mC in the genomic DNA is measured. Common

methods include:

ELISA-based assays: Similar to the in vitro activity assay, these use an anti-5mC antibody

to quantify the amount of methylated cytosine in the DNA sample.
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Liquid chromatography-mass spectrometry (LC-MS): This highly sensitive method

provides a precise quantification of 5mC levels.

LINE-1 repetitive element methylation analysis: The methylation status of Long

Interspersed Nuclear Element-1 (LINE-1) repeats can serve as a surrogate for global DNA

methylation levels.

Data Analysis: The percentage of 5mC is calculated for each treatment condition and

compared to the vehicle control to determine the extent of global demethylation.

Signaling Pathways and Experimental Workflows
DNMT1 plays a crucial role in various signaling pathways that are fundamental to cell fate,

proliferation, and survival. The following diagrams, generated using Graphviz, illustrate some of

these key pathways and a typical experimental workflow for inhibitor validation.
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Caption: DNMT1 in the Wnt Signaling Pathway.
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Caption: DNMT1 Regulation by and Interaction with p53.
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Caption: DNMT1 in the JAK/STAT Signaling Pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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